Cas no 254886-77-6 (Kushenol X)

Kushenol X structure
Kushenol X structure
Product Name:Kushenol X
CAS No:254886-77-6
MF:C25H28O7
MW:440.485628128052
CID:1080842
PubChem ID:124413655
Update Time:2025-09-21

Kushenol X Chemical and Physical Properties

Names and Identifiers

    • Kushenol X
    • [ "" ]
    • 254886-77-6
    • B0005-465699
    • AKOS040760511
    • KushenolX
    • CS-0024169
    • HY-N3413
    • (2R,3R)-3,5,7,2',4'-Pentahydroxy-8-lavandulylflavanone
    • (2R,3R)-2-(2,4-dihydroxyphenyl)-3,5,7-trihydroxy-8-(5-methyl-2-prop-1-en-2-ylhex-4-enyl)-2,3-dihydrochromen-4-one
    • CHEMBL517073
    • FS-7718
    • DA-54707
    • SCHEMBL4809925
    • AKOS032949022
    • Inchi: 1S/C25H28O7/c1-12(2)5-6-14(13(3)4)9-17-19(28)11-20(29)21-22(30)23(31)25(32-24(17)21)16-8-7-15(26)10-18(16)27/h5,7-8,10-11,14,23,25-29,31H,3,6,9H2,1-2,4H3/t14?,23-,25+/m0/s1
    • InChI Key: ZJRPDIPXWGIHRB-SBCNVUAESA-N
    • SMILES: O1C2C(=C(C=C(C=2CC(C(=C)C)C/C=C(\C)/C)O)O)C([C@@H]([C@H]1C1C=CC(=CC=1O)O)O)=O

Computed Properties

  • Exact Mass: 440.18400
  • Monoisotopic Mass: 440.18350323g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 6
  • Complexity: 715
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 127Ų

Experimental Properties

  • Color/Form: Powder
  • Density: 1.325±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 699.6±55.0 °C at 760 mmHg
  • Flash Point: 238.8±25.0 °C
  • Solubility: Insuluble (2.6E-3 g/L) (25 ºC),
  • PSA: 127.45000
  • LogP: 4.27740
  • Vapor Pressure: 0.0±2.3 mmHg at 25°C

Kushenol X Security Information

Kushenol X Pricemore >>

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